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Compound of Interest

Compound Name:
6-bromo-1-methyl-1H-

pyrazolo[4,3-c]pyridine

CAS No.: 1638764-71-2

Cat. No.: B3108149

Get Quote

The fusion of pyrazole and pyridine rings creates a class of heterocyclic compounds known as

pyrazolopyridines. Among these, the pyrazolo[4,3-c]pyridine core is a recognized "privileged

scaffold" in medicinal chemistry. Its structural resemblance to purine enables it to interact with a

wide array of biological targets, including kinases and protein-protein interfaces.[1] This

scaffold is the foundation for compounds investigated for a range of therapeutic applications,

including the treatment of neuropathic pain, anxiety, and parasitic infections, as well as for their

role as carbonic anhydrase inhibitors.[1][2][3][4]

This guide provides a comprehensive technical overview of a specific, yet under-documented,

derivative: 6-bromo-1-methyl-1H-pyrazolo[4,3-c]pyridine. While extensive experimental data

for this precise molecule is scarce in peer-reviewed literature, this document consolidates

available information on the core scaffold and related analogues to provide a predictive and

practical resource for researchers. We will explore its structure, propose a robust synthetic

pathway, predict its chemical and spectroscopic properties, and discuss its potential as a key

intermediate in the development of novel therapeutics.
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Molecular Structure and Properties
The foundational structure is the 1H-pyrazolo[4,3-c]pyridine, a bicyclic system with nitrogen

atoms at positions 1, 2, and 5. The target molecule is substituted with a bromine atom at the C6

position of the pyridine ring and a methyl group on the N1 nitrogen of the pyrazole ring.

Note on Isomerism: It is critical to distinguish the pyrazolo[4,3-c]pyridine core from its isomers,

such as the more commonly reported pyrazolo[4,3-b]pyridine and pyrazolo[3,4-b]pyridine

systems, as their chemical and biological properties differ significantly.

Table 1: Physicochemical Properties of 6-bromo-1-methyl-1H-pyrazolo[4,3-c]pyridine and its

Parent Compound.

Property
6-bromo-1-methyl-1H-
pyrazolo[4,3-c]pyridine
(Predicted/Calculated)

6-bromo-1H-pyrazolo[4,3-
c]pyridine (Reported)

CAS Number Not assigned 1206973-12-7[5]

Molecular Formula C₇H₆BrN₃ C₆H₄BrN₃[5]

Molecular Weight 212.05 g/mol 198.02 g/mol [5]

Physical Form Solid (Predicted) Solid

Melting Point Not reported Not reported

Boiling Point Not reported Not reported

Solubility

Predicted to be soluble in

organic solvents like DMSO,

DMF, and chlorinated solvents.

Not reported

InChI Key

IDEGMQSTUKVUBK-

UHFFFAOYSA-N (for 3-methyl

isomer)

PGKALOYNTWMFKJ-

UHFFFAOYSA-N
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While a specific published protocol for 6-bromo-1-methyl-1H-pyrazolo[4,3-c]pyridine is not

available, a logical and experimentally sound synthetic route can be designed based on

established methodologies for N-alkylation of nitrogen-containing heterocycles and the

availability of the parent compound.

The most direct approach involves the selective N-methylation of the commercially available 6-

bromo-1H-pyrazolo[4,3-c]pyridine.

Proposed Synthetic Pathway

6-bromo-1H-pyrazolo[4,3-c]pyridine
(CAS: 1206973-12-7)

Base (e.g., NaH, K₂CO₃)
Methylating Agent (e.g., CH₃I, (CH₃)₂SO₄)

Solvent (e.g., DMF, Acetonitrile)

6-bromo-1-methyl-1H-pyrazolo[4,3-c]pyridine
N-Methylation Purification

(Column Chromatography)

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of the target compound.

Experimental Protocol: N-Methylation of 6-bromo-1H-
pyrazolo[4,3-c]pyridine
This protocol is a predictive methodology based on standard organic chemistry practices.

Researchers should perform small-scale trials to optimize conditions.

1. Reagents and Materials:

6-bromo-1H-pyrazolo[4,3-c]pyridine (1.0 eq)

Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 eq) or Potassium Carbonate

(K₂CO₃) (2-3 eq)

Methyl iodide (CH₃I) (1.2 eq)

Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile

Saturated aqueous ammonium chloride (NH₄Cl) solution
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Ethyl acetate

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

2. Step-by-Step Procedure:

To a flame-dried, round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 6-

bromo-1H-pyrazolo[4,3-c]pyridine.

Dissolve the starting material in anhydrous DMF.

Cool the solution to 0 °C in an ice bath.

Causality: The use of a strong, non-nucleophilic base like NaH is crucial for the

deprotonation of the pyrazole N-H, which is weakly acidic. This deprotonation generates the

corresponding anion, a much more potent nucleophile required for the subsequent alkylation

step. Anhydrous conditions are essential as NaH reacts violently with water.

Carefully add the sodium hydride portion-wise to the stirred solution. Effervescence (H₂ gas

evolution) should be observed. Allow the mixture to stir at 0 °C for 30 minutes.

Slowly add methyl iodide dropwise to the reaction mixture.

Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC).

Self-Validation: The reaction is complete when the starting material spot on the TLC plate is

consumed. Co-spotting with the starting material is essential for accurate monitoring.

Upon completion, cautiously quench the reaction by slowly adding saturated aqueous NH₄Cl

solution at 0 °C.

Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).
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Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and

concentrate under reduced pressure.

Purify the crude residue by silica gel column chromatography using a suitable eluent system

(e.g., a gradient of ethyl acetate in hexanes) to afford the pure product. The potential for N1

vs. N2 methylation exists, and chromatographic separation may be required to isolate the

desired N1-methyl isomer.

Spectroscopic Characterization (Predicted)
For a researcher who successfully synthesizes this compound, the following spectroscopic

signatures would be expected for structural confirmation.

¹H NMR:

Methyl Protons (N-CH₃): A sharp singlet is expected around δ 3.8-4.2 ppm.

Aromatic Protons: Three distinct signals in the aromatic region (δ 7.0-9.0 ppm) are

anticipated. One singlet for the proton at C3, and two singlets or narrow doublets for the

protons at C4 and C7. The precise chemical shifts will be influenced by the electronic

effects of the fused rings and the bromine substituent.

¹³C NMR:

Seven distinct carbon signals are expected.

Methyl Carbon (N-CH₃): A signal in the aliphatic region, likely around δ 35-45 ppm.

Aromatic Carbons: Six signals in the aromatic/heteroaromatic region (δ 100-150 ppm),

including the carbon bearing the bromine (C-Br), which would likely appear in the lower

field part of this range.

Mass Spectrometry (MS):

The Electrospray Ionization (ESI-MS) spectrum in positive mode would show the

protonated molecular ion [M+H]⁺.
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A characteristic isotopic pattern for a single bromine atom (a pair of peaks of nearly equal

intensity, differing by 2 m/z units) would be observed for the molecular ion peak (e.g., at

m/z 212 and 214 for [M]⁺ and at 213 and 215 for [M+H]⁺).

Reactivity and Applications in Drug Development
The chemical structure of 6-bromo-1-methyl-1H-pyrazolo[4,3-c]pyridine offers a versatile

platform for further chemical modification, making it a valuable building block for creating

libraries of potential drug candidates.

Key Reaction Vectors

Potential Derivatives for Bio-assays

6-bromo-1-methyl-1H-
pyrazolo[4,3-c]pyridine

Suzuki Coupling
(Aryl Boronic Acids)

Pd catalyst, Base

Buchwald-Hartwig
Amination (Amines)

Pd catalyst, Base

Sonogashira Coupling
(Alkynes)

Pd/Cu catalyst, Base

Stille Coupling
(Organostannanes)

Pd catalyst

C6-Aryl Derivatives C6-Amino Derivatives C6-Alkynyl Derivatives Other C6-Substituted
Analogues
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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